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Compound of Interest

Compound Name: 7-Hydroxycoumarin-4-acetic acid

Cat. No.: B029778

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate safety, operational, and
disposal guidance for 7-Hydroxycoumarin-4-acetic acid (CAS 6950-82-9).

Hazard Identification and Personal Protective
Equipment

7-Hydroxycoumarin-4-acetic acid is classified as a hazardous substance that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation[1][2][3][4][5][6]. Therefore,
adherence to strict safety protocols and the use of appropriate personal protective equipment
(PPE) are mandatory.

Summary of Required Personal Protective Equipment
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Protection Type Recommended Equipment  Rationale

Tight-sealing safety goggles or )
) ) To prevent eye contact which
Eye/Face Protection glasses. A face shield may

also be required.[2][3][7][8][9]

can cause serious irritation.

Chemical-resistant gloves and
Skin Protection protective clothing.[2][3][7][8]

[°]

To prevent skin contact which

can cause irritation.[1][2]

A NIOSH/MSHA-approved

respirator (e.g., N95 dust o ) ]
) To avoid inhalation which may
) ) mask) is necessary when dust )
Respiratory Protection _ _ o lead to respiratory tract
is generated, if exposure limits
o irritation.[1]
are exceeded, or if irritation

occurs.[2][7][8][9]

Operational Plan: Step-by-Step Handling Procedure

1.

Engineering Controls:
Always handle 7-Hydroxycoumarin-4-acetic acid in a well-ventilated area.
For procedures that may generate dust or aerosols, use a certified chemical fume hood.[2][8]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

. Donning Personal Protective Equipment (PPE):

Before handling the compound, put on all required PPE as detailed in the table above.
. Handling the Compound:

Avoid the formation of dust and aerosols.[2][8][10]

Prevent all personal contact with the substance, including inhalation.[7][11]

Do not eat, drink, or smoke in the handling area.[2][5][7]
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Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.

. After Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[2][3][7]

Remove and properly dispose of contaminated gloves and other disposable PPE.

Clean all equipment and the work area to prevent cross-contamination.

Logical Workflow for Safe Handling
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Assess Hazards

Select & Don PPE

(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit)

Handle Chemical

(Avoid Dust)

Decontaminate

(Clean Spills, Wash Hands) Store Chemical Properly

Doff PPE

Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 7-Hydroxycoumarin-4-acetic acid.

Emergency and First Aid Procedures

In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[2][9]

Remove contaminated clothing. Flush skin with
Skin Contact plenty of soap and water for at least 15 minutes.

If irritation occurs, get medical advice.[2][9]

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

Inhalation o ) o
respiration. Seek medical attention if symptoms
persist.[2][7][9]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or poison
control center.[2][7][9]

Disposal Plan

All waste containing 7-Hydroxycoumarin-4-acetic acid must be treated as hazardous waste.
o Collection: Collect waste material in a clearly labeled, sealed, and appropriate container.

» Disposal: Dispose of the waste through an approved waste disposal plant, adhering to all
local, state, and federal regulations.[2][3][11] Do not allow the chemical to enter drains or

waterways.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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